Cas no 1396860-16-4 (N-(6-ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-(6-ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1396860-16-4
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5401606
• Update Time: 2025-06-08

N-(6-ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxypyrimidin-4-yl)-2-pyridin-4-ylsulfanylacetamide
• N-(6-ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide

• Inchi： 1S/C13H14N4O2S/c1-2-19-13-7-11(15-9-16-13)17-12(18)8-20-10-3-5-14-6-4-10/h3-7,9H,2,8H2,1H3,(H,15,16,17,18)
• InChI Key： DJCCEFOZFJHRKQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OCC)=NC=N1)(=O)CSC1=CC=NC=C1

Additional information on N-(6-ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide

N-(6-Ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide

The compound N-(6-Ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1396860-16-4) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The molecule's structure features a pyrimidine ring substituted with an ethoxy group at position 6 and an acetamide group at position 4. Additionally, the acetamide moiety is further substituted with a pyridine ring containing a sulfur atom at position 4, forming a thioether linkage. This unique combination of functional groups makes the compound a promising candidate for various pharmacological applications.

Recent studies have highlighted the importance of heterocyclic compounds like pyrimidines and pyridines in drug discovery. Pyrimidines, in particular, are known for their ability to modulate key biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). The presence of an ethoxy group on the pyrimidine ring in this compound suggests potential for enhanced solubility and bioavailability, which are critical factors in drug design. Furthermore, the thioether linkage introduces additional electronic and steric effects that could influence the molecule's interactions with biological systems.

One of the most exciting aspects of this compound is its potential as an anticancer agent. Recent research has demonstrated that certain acetamides exhibit selective cytotoxicity against cancer cells by targeting specific oncogenic pathways. The combination of a pyrimidine ring and a pyridine-sulfanyl group in this molecule may enhance its ability to inhibit key enzymes involved in cell proliferation and survival. For instance, studies have shown that similar compounds can disrupt the activity of protein kinase C (PKC), a family of enzymes closely associated with cancer progression.

In addition to its anticancer properties, this compound has also shown promise in the treatment of inflammatory diseases. The thioether group in the molecule may contribute to its anti-inflammatory activity by modulating the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Recent advancements in medicinal chemistry have emphasized the role of sulfur-containing compounds in reducing oxidative stress and inflammation, making this compound a valuable addition to the arsenal of anti-inflammatory agents.

The synthesis of N-(6-Ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by substitution reactions to introduce the ethoxy and thioether groups. The final step involves amide bond formation to complete the acetamide moiety. This synthetic pathway is highly efficient and scalable, making it suitable for large-scale production if clinical trials prove successful.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as 1H NMR, 13C NMR, and HRMS (High Resolution Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for biological testing. Furthermore, computational studies using molecular docking have provided insights into how this compound interacts with target proteins at the molecular level, aiding in the design of more potent analogs.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Preclinical studies are currently underway to evaluate its safety profile and determine optimal dosing regimens. If successful, this compound could pave the way for new therapeutic strategies in oncology and inflammation management.

In conclusion, N-(6-Ethoxypyrimidin-4-yl)-2-(pyridin-4-ylsulfanyl)acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a strong candidate for developing innovative treatments for various diseases. As research continues to unfold, this compound holds immense potential for contributing to advancements in healthcare.